Cas no 1260666-08-7 (Tert-butyl 3-(1,3,4-oxadiazol-2-YL)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(1,3,4-oxadiazol-2-YL)piperidine-1-carboxylate
• CAS No: 1260666-08-7
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5237703
• Update Time: 2025-07-27

Tert-butyl 3-(1,3,4-oxadiazol-2-YL)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AB72741
• TERT-BUTYL 3-(1,3,4-OXADIAZOL-2-YL)PIPERIDINE-1-CARBOXYLATE
• 1-Piperidinecarboxylic acid, 3-(1,3,4-oxadiazol-2-yl)-, 1,1-dimethylethyl ester
• Tert-butyl 3-(1,3,4-oxadiazol-2-YL)piperidine-1-carboxylate

• Inchi： 1S/C12H19N3O3/c1-12(2,3)18-11(16)15-6-4-5-9(7-15)10-14-13-8-17-10/h8-9H,4-7H2,1-3H3
• InChI Key： HIUUFCZXJXLLEH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C2=NN=CO2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5

Additional information on Tert-butyl 3-(1,3,4-oxadiazol-2-YL)piperidine-1-carboxylate

Introduction to Tert-butyl 3-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate (CAS No. 1260666-08-7)

Tert-butyl 3-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1260666-08-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by a piperidine core linked to an oxadiazole moiety, both of which are known for their versatile biological activities and potential therapeutic applications.

The structural motif of Tert-butyl 3-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate combines the unique pharmacophoric properties of piperidine and oxadiazole. Piperidine, a six-membered nitrogen-containing heterocycle, is widely recognized for its role in drug design due to its ability to modulate biological targets such as enzymes and receptors. On the other hand, the oxadiazole ring system is esteemed for its broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The integration of these two scaffolds into a single molecule suggests potential synergistic effects that could enhance pharmacological efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of designing molecules with multifunctional scaffolds to address complex diseases more effectively. The Tert-butyl 3-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate structure exemplifies this trend by incorporating two pharmacologically relevant moieties into a single entity. This approach not only increases the likelihood of discovering novel bioactive compounds but also provides a platform for structure-based drug design and optimization.

In the context of contemporary research, the Tert-butyl 3-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate derivative has been explored for its potential in several therapeutic areas. Studies have demonstrated its interaction with various biological targets, including enzymes and receptors implicated in neurological disorders. The piperidine ring is particularly noteworthy for its ability to engage with proteins involved in neurotransmitter pathways, making it a promising candidate for developing treatments against conditions such as depression and epilepsy.

The oxadiazole component of Tert-butyl 3-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate contributes additional layers of biological activity. Research indicates that oxadiazole derivatives exhibit potent inhibitory effects on certain kinases and other enzymes associated with cancer progression. By combining this moiety with piperidine, researchers aim to develop compounds that can simultaneously modulate multiple targets involved in tumor growth and metastasis.

One of the most compelling aspects of Tert-butyl 3-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate is its synthetic accessibility and the potential for further chemical modification. The presence of reactive sites on both the piperidine and oxadiazole rings allows for diverse derivatization strategies, enabling chemists to fine-tune the pharmacological properties of the compound. This flexibility is crucial for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability.

The compound has also been investigated in preclinical models as a potential therapeutic agent. Initial studies suggest that Tert-butyl 3-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate exhibits promising activity against certain disease states without significant toxicity. These findings are supported by computational modeling studies that predict favorable interactions between the compound and its target proteins. Such simulations are increasingly integral to modern drug discovery pipelines, providing insights into molecular recognition and binding affinity.

The development of Tert-butyl 3-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate aligns with broader trends in pharmaceutical innovation aimed at addressing unmet medical needs. The integration of advanced chemical biology techniques with high-throughput screening methodologies has accelerated the discovery of novel bioactive molecules. As a result, compounds like Tert-butyl 3-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate are being evaluated in rigorous preclinical studies to assess their suitability for clinical translation.

In conclusion, Tert-butyl 3-(1,3,4-o<0xE0><0x8D><0xA8>dal<0xE0><0x8D><0xA9>l)piperidine<0xE0><0x8D><0xA8>carbonyl<0xE0><0x8D><0xA8>te (CAS No.1260666<0xE2><0x82><0x80>-08<0xE2><0x82><0x81>) represents a significant advancement in medicinal chemistry with substantial potential for therapeutic applications. Its unique structural features and demonstrated biological activities position it as a valuable candidate for further research and development in pharmaceutical sciences.